3-[3-(2-Hydroxyethyl)phenyl]-1,3-oxazolidin-2-one

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 3-[3-(2-hydroxyethyl)phenyl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C11H13NO3/c13-6-4-9-2-1-3-10(8-9)12-5-7-15-11(12)14/h1-3,8,13H,4-7H2
• InChI Key: QRVSUWDEGVHKAX-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)N1C2=CC=CC(=C2)CCO

Description

3-[3-(2-Hydroxyethyl)phenyl]-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution 2-(3-bromophenyl)ethanol (1.00 g, 5.00 mmol), 2-oxazolidin-2-one (874 mg, 10.04 mmol), copper(I)iodide (96 mg, 0.50 mmol), N,N′-dimethyl-1,2-ethanediamine (60 μL, 49 mg, 0.56 mmol) and potassium carbonate (1.04 g, 7.50 mmol) were suspended in dioxane (6 mL). The mixture was stirred under nitrogen for 2.5 h at 100° C. After addition of copper(I)iodide (96 mg, 0.50 mmol) and N,N′-dimethyl-1,2-ethanediamine (60 μl, 49 mg, 0.56 mmol) stirring was continued for another 2 h at 100° C. After cooling down to room temperature, the mixture was poured into saturated aqueous ammonium chloride solution and extracted with dichloromethane. The organic layer was dried over magnesium sulfate and concentrated under reduced pressure. The crude compound was purified by flash chromatography on silica gel, eluting with ethyl acetate-cyclohexane (1:1 to 1:0) affording the title compound in 64% yield (664 mg).

Synthesis routes and methods II

Procedure details

The title compound was prepared in 48% yield according to the general procedure for the preparation of amides, ureas and carbamates (Method A) starting from 2-(3-bromophenyl)ethanol and 1,3-oxazolidin-2-one.